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Compound of Interest

Compound Name: Hexacyclen hexahydrochloride

Cat. No.: B1337987 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Hexacyclen hexahydrochloride is a macrocyclic polyamine with a high affinity for metal ions,

making it a valuable chelating agent in various research and pharmaceutical applications.[1][2]

Its ability to form stable complexes is utilized in drug delivery systems, as a catalyst, and in

biochemical research to study metal-dependent enzyme functions.[1][3] Accurate preparation

of a stock solution is the first critical step for ensuring reproducibility and reliability in

experiments utilizing this compound. This document provides a detailed protocol for the

preparation, storage, and handling of a Hexacyclen hexahydrochloride stock solution.

Chemical Properties and Data
A summary of the key quantitative data for Hexacyclen hexahydrochloride is presented in the

table below for easy reference.
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Property Value References

Molecular Formula C₁₂H₃₀N₆·6HCl [3][4][5][6]

Molecular Weight 477.17 g/mol [4][5][6]

Appearance
White to off-white crystalline

powder
[2][3]

Solubility Soluble in water [2]

Storage Temperature Room Temperature [1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Hexacyclen
hexahydrochloride. The formula provided can be adapted to prepare a stock solution of any

desired concentration.

Materials
Hexacyclen hexahydrochloride (purity ≥98%)[3]

High-purity deionized or distilled water

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (e.g., 10 mL, 50 mL, or 100 mL)

Magnetic stirrer and stir bar (optional, but recommended)

Pipettes

Appropriate personal protective equipment (PPE): safety glasses, lab coat, and gloves.
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Calculation for Stock Solution
To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 10 mM (0.010 mol/L) stock solution in 10 mL (0.010 L):

Mass (g) = 0.010 mol/L * 0.010 L * 477.17 g/mol = 0.00477 g = 4.77 mg

Step-by-Step Procedure
Preparation: Ensure the work area is clean. Put on all required personal protective

equipment.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh out the

calculated amount of Hexacyclen hexahydrochloride.

Dissolution: a. Transfer the weighed powder into the volumetric flask. b. Add approximately

half of the final desired volume of deionized water to the flask. c. If using a magnetic stirrer,

add the stir bar to the flask and place it on the stirrer at a moderate speed until the solid is

completely dissolved. Alternatively, cap and invert the flask multiple times. Gentle warming

can be applied if dissolution is slow, but is typically not necessary due to its water solubility.

[2]

Final Volume Adjustment: Once the solid is fully dissolved, carefully add deionized water to

bring the solution to the final volume marked on the volumetric flask. Ensure the bottom of

the meniscus is aligned with the calibration mark.

Homogenization: Cap the flask and invert it several times (10-15 times) to ensure the

solution is homogeneous.

Labeling and Storage: Transfer the solution to a clearly labeled, sterile storage tube or bottle.

The label should include:

Name of the compound: "Hexacyclen hexahydrochloride"

Concentration: "10 mM"
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Solvent: "Deionized Water"

Date of preparation

Name of the preparer

Storage: Store the stock solution at room temperature as recommended.[3] For long-term

storage, aliquoting the solution into smaller, single-use volumes can prevent contamination

from repeated freeze-thaw cycles if refrigerated storage is chosen.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the key steps for preparing the Hexacyclen
hexahydrochloride stock solution.
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Caption: Workflow for preparing a stock solution of Hexacyclen hexahydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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